Cas no 2172636-20-1 (rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}cyclododecane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}cyclododecane-1-carboxylic acid
• CAS No: 2172636-20-1
• MF: C₁₈H₃₃NO₄
• MW: 327.458925962448
• CID: 6378824
• PubChem ID: 165608073
• Update Time: 2025-05-20

rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}cyclododecane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}cyclododecane-1-carboxylic acid
• rac-(1R,2S)-2-{[(tert-butoxy)carbonyl]amino}cyclododecane-1-carboxylic acid
• EN300-1278413
• 2172636-20-1

• Inchi： 1S/C18H33NO4/c1-18(2,3)23-17(22)19-15-13-11-9-7-5-4-6-8-10-12-14(15)16(20)21/h14-15H,4-13H2,1-3H3,(H,19,22)(H,20,21)/t14-,15?/m0/s1
• InChI Key： QCAGOXGYFQGCHP-MLCCFXAWSA-N
• SMILES： OC([C@H]1CCCCCCCCCCC1NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 327.24095853g/mol
• Monoisotopic Mass: 327.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}cyclododecane-1-carboxylic acid

Professional Introduction to Rac-(1R,2S)-2-{(tert-Butoxy)carbonylamino}cyclododecane-1-carboxylic Acid (CAS No. 2172636-20-1)

Rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}cyclododecane-1-carboxylic acid, with the CAS number 2172636-20-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This molecule, characterized by its complex cyclic structure and functional groups, plays a crucial role in the development of novel therapeutic agents and research applications.

The compound's structure consists of a cyclododecane backbone, which is a macrocyclic lactam, modified with an amino group protected by a tert-butoxy carbonyl (Boc) group at the 2-position and a carboxylic acid moiety at the 1-position. This specific arrangement of functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the synthesis of peptidomimetics and other bioactive molecules.

In recent years, there has been a growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties and reduced immunogenicity. Rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}cyclododecane-1-carboxylic acid serves as an excellent building block for constructing such mimetics. The presence of the Boc-protected amino group allows for selective deprotection under mild acidic conditions, facilitating the stepwise assembly of complex peptide-like structures.

One of the most compelling applications of this compound is in the field of drug discovery. Researchers have leveraged its structural features to design molecules that interact with specific biological targets. For instance, studies have shown that derivatives of this compound can modulate enzyme activity and receptor binding, making them potential candidates for treating various diseases. The cyclododecane ring provides steric hindrance, which can be exploited to optimize binding affinity and selectivity.

The Boc group not only protects the amino function but also influences the overall solubility and stability of the compound. This makes it particularly useful in solution-phase synthesis where controlled reaction conditions are essential. Additionally, the carboxylic acid moiety at the 1-position can be further functionalized through various chemical reactions, such as esterification or amidation, expanding its utility in synthetic pathways.

Recent advancements in computational chemistry have further enhanced the utility of Rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}cyclododecane-1-carboxylic acid. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches are complemented by experimental validations, where X-ray crystallography and NMR spectroscopy are employed to confirm structural integrity and binding modes.

The compound's versatility extends beyond its role as a synthetic intermediate. It has been used in libraries for high-throughput screening (HTS) to identify novel bioactive compounds. The diversity introduced by varying substituents on the cyclododecane ring allows for the exploration of a wide range of chemical space, increasing the likelihood of discovering lead compounds with therapeutic potential.

In conclusion, Rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}cyclododecane-1-carboxylic acid (CAS No. 2172636-20-1) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features make it an indispensable tool for constructing peptidomimetics and exploring new drug candidates. As research continues to evolve, this compound is expected to play an even greater role in advancing therapeutic strategies across various medical disciplines.